Cas no 1806934-67-7 (6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine
• CAS No: 1806934-67-7
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4886237
• Update Time: 2025-07-22

6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine

• Inchi： 1S/C7H6F2INO2/c1-13-4-2-3(6(8)9)11-7(12)5(4)10/h2,6H,1H3,(H,11,12)
• InChI Key： LUXJHMPTYABMEZ-UHFFFAOYSA-N
• SMILES： IC1C(NC(C(F)F)=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Additional information on 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine

Introduction to 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine (CAS No. 1806934-67-7) and Its Emerging Applications in Chemical Biology and Drug Discovery

6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine, identified by the CAS number 1806934-67-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class, a scaffold widely recognized for its versatility in medicinal chemistry due to its ability to interact with biological targets across multiple domains. The presence of functional groups such as the difluoromethyl, hydroxy, iodo, and methoxy substituents endows this molecule with unique electronic and steric properties, making it a valuable building block for the synthesis of novel bioactive molecules.

The difluoromethyl group, in particular, is a prominent feature in modern drug discovery, owing to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In recent years, the incorporation of fluorine atoms into drug candidates has been extensively studied, with compounds featuring difluoromethyl groups demonstrating promising results in preclinical and clinical trials. For instance, fluorinated analogs have been shown to exhibit improved bioavailability and reduced susceptibility to enzymatic degradation, thereby extending the therapeutic window of drugs. The 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine structure aligns well with these trends, offering a platform for the development of next-generation therapeutics.

The hydroxy and methoxy substituents further contribute to the compound's complexity and potential utility. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for optimizing binding affinity to biological targets such as enzymes and receptors. Meanwhile, the methoxy group introduces lipophilicity and can influence the compound's solubility and membrane permeability. These features make 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine a versatile intermediate for medicinal chemists seeking to modulate both potency and pharmacokinetic properties.

The iodo substituent at the 3-position of the pyridine ring adds another layer of reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These transformations are widely employed in synthetic organic chemistry to construct complex molecular architectures, making 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine a valuable precursor for generating libraries of derivatives with tailored biological activities. Recent advances in transition-metal-catalyzed reactions have expanded the scope of such transformations, allowing for more efficient and selective modifications.

In the realm of drug discovery, heterocyclic compounds like pyridines are frequently explored due to their prevalence in natural products and approved drugs. The structural motif of 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine is reminiscent of several pharmacologically active agents that target central nervous system disorders, inflammatory diseases, and oncological conditions. For example, pyridine-based scaffolds have been integral in the development of kinase inhibitors, antiviral agents, and antimicrobial compounds. The unique combination of substituents in this compound suggests potential applications in modulating enzyme activity or receptor binding profiles relevant to these therapeutic areas.

Recent studies have highlighted the role of fluorinated pyridines in medicinal chemistry, demonstrating their efficacy as pharmacophores in small-molecule drug design. A notable example is the use of fluorinated pyridines in G-protein coupled receptor (GPCR) modulators, where these groups contribute to improved receptor selectivity and sustained activity. The presence of both electron-withdrawing (iodo) and electron-donating (hydroxy) groups in 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine may also influence its interaction with biological targets by modulating electronic distributions across the molecule.

The synthetic accessibility of this compound also warrants its consideration as a lead scaffold or intermediate. Modern synthetic methodologies have enabled efficient access to complex heterocycles through multi-step sequences that leverage readily available starting materials. Techniques such as palladium-catalyzed cross-coupling reactions allow for precise functionalization at specific positions within the pyridine ring, facilitating the introduction or modification of key substituents like those present in 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine.

Moreover, computational studies have increasingly played a pivotal role in rationalizing structural features that enhance biological activity. Molecular modeling techniques can predict how different substituents influence binding interactions within biological targets by simulating molecular dynamics simulations or docking studies. These approaches have been instrumental in guiding medicinal chemists toward optimizing lead compounds based on structural motifs like those found in 6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine.

In conclusion,6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine (CAS No. 1806934-67-7) represents a promising candidate for further exploration in chemical biology and drug discovery due to its unique structural features and synthetic versatility. The interplay between its various functional groups—particularly the difluoromethyl, hydroxy, iodo, and methoxy moieties—provides a rich foundation for designing molecules with tailored biological activities. As research continues to uncover new applications for fluorinated heterocycles,6-(Difluoromethyl)-2-hydroxy-3-iodo-4-methoxypyridine is poised to play an important role in advancing therapeutic strategies across multiple disease areas.